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Compound of Interest

Compound Name:
4,5-Dibromothiophene-2-

carbohydrazide

Cat. No.: B062392 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological applications of 4,5-Dibromothiophene-2-carbohydrazide, tailored for

researchers, scientists, and professionals in the field of drug development.

Core Chemical Properties
4,5-Dibromothiophene-2-carbohydrazide is a halogenated heterocyclic compound. A

summary of its key quantitative data is presented below for easy reference and comparison.

Property Value Source

Molecular Formula C₅H₄Br₂N₂OS [1]

Molecular Weight 299.97 g/mol Calculated

Melting Point 201-203 °C [1]

Refractive Index 1.681 [1]

Boiling Point Not available

Density Not available

Solubility Not available
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Synthesis Methodology
While a specific, detailed experimental protocol for the synthesis of 4,5-Dibromothiophene-2-
carbohydrazide is not extensively documented in publicly available literature, a reliable

synthetic route can be proposed based on the well-established conversion of thiophene

carboxylate esters to their corresponding carbohydrazides. The logical precursor for this

synthesis is ethyl 4,5-dibromothiophene-2-carboxylate.

Proposed Experimental Protocol: Synthesis of 4,5-
Dibromothiophene-2-carbohydrazide
Objective: To synthesize 4,5-Dibromothiophene-2-carbohydrazide from ethyl 4,5-

dibromothiophene-2-carboxylate.

Materials:

Ethyl 4,5-dibromothiophene-2-carboxylate

Hydrazine hydrate (N₂H₄·H₂O)

Ethanol (absolute)

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle

Büchner funnel and filter paper

Beakers and other standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve a known quantity of ethyl 4,5-dibromothiophene-2-carboxylate in

absolute ethanol.
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Addition of Hydrazine Hydrate: To the stirred solution, add an excess of hydrazine hydrate

(typically 3-5 equivalents).

Reflux: Heat the reaction mixture to reflux and maintain it for a period of 4-6 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Cooling and Precipitation: After the reaction is complete, cool the mixture to room

temperature. The product, 4,5-Dibromothiophene-2-carbohydrazide, is expected to

precipitate out of the solution as a solid.

Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid with a small amount of cold ethanol to remove any

unreacted starting materials and impurities.

Drying: Dry the purified product in a vacuum oven at a suitable temperature.

Characterization: Confirm the identity and purity of the synthesized 4,5-Dibromothiophene-
2-carbohydrazide using analytical techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The melting point of

the product should also be determined and compared with the literature value.

Synthesis Workflow

Start: Ethyl 4,5-dibromothiophene-2-carboxylate Reactants:
Hydrazine Hydrate
Ethanol (Solvent)

Dissolve in Reaction:
Reflux for 4-6 hours

Add & Heat Work-up:
Cooling & Precipitation

Isolation:
Vacuum Filtration

Purification:
Washing with cold Ethanol Product: 4,5-Dibromothiophene-2-carbohydrazide

Click to download full resolution via product page

Proposed synthesis workflow for 4,5-Dibromothiophene-2-carbohydrazide.

Potential Biological Significance and Applications
Direct experimental evidence for the biological activity of 4,5-Dibromothiophene-2-
carbohydrazide is not currently available in the scientific literature. However, the well-
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documented pharmacological properties of both the thiophene nucleus and the carbohydrazide

functional group suggest that this compound could be a promising candidate for further

investigation in drug discovery.

Thiophene derivatives are known to exhibit a wide range of biological activities, including

antimicrobial, anti-inflammatory, and anticancer properties.[2][3][4][5] The anticancer

mechanisms of some thiophene derivatives involve the inhibition of key enzymes like

topoisomerase and tyrosine kinase, as well as the induction of apoptosis.[2][6]

Similarly, carbohydrazide derivatives have been reported to possess significant antimicrobial

and anticancer activities.[7][8][9] The proposed antimicrobial mechanism for some

carbohydrazide-related compounds involves the disruption of the bacterial cell membrane.[10]

Given these precedents, it is hypothesized that 4,5-Dibromothiophene-2-carbohydrazide
could exhibit similar biological activities. Further research is warranted to explore its potential

as an antimicrobial or anticancer agent.

Potential Biological Relevance

Antimicrobial Activity
Anticancer Activity

4,5-Dibromothiophene-2-carbohydrazide

Potential Mechanism:
Cell Membrane Disruption

May exhibit

Potential Mechanisms:
- Topoisomerase Inhibition
- Tyrosine Kinase Inhibition

- Apoptosis Induction

May exhibit
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Logical relationships of potential biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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